Cas no 89886-31-7 (3,4-DCQA)

3,4-DCQA structure

3,4-DCQA structure

Product Name:3,4-DCQA

CAS No:89886-31-7

Molecular Formula:C₂₅H₂₄O₁₂

Molecular Weight:516.451

CID:2082138

3,4-DCQA Properties

Names and Identifiers

- 3,4-DCQA
- 3,4-diCQA
- 3,4-di-O-caffeoyl quinic acid
- 3,4-di-O-caffeoyl-L-quinic acid
- 3,4-di-O-caffeoylquinic acid
- 3,4-di-O-caffeoyl-quinic acid
- 3,4-di-trans-caffeoylquinic acid
- 3,4-O-dicaffeyoylquinic acid
- 4,5-diCQA
- 4,5-di-CQA
- 4,5-di-O-(E)-caffeoylquinic acid
- 4,5-di-O-caffeoyl quinic acid
- +Expand
- InChIKey： UFCLZKMFXSILNL-PSEXTPKNSA-N
- Inchi： InChI=1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(35,24(33)34)11-19(30)23(20)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-30,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20-,23-,25+/m1/s1
- SMILES： C1=CC(=C(C=C1/C=C/C(=O)O[C@@H]2C[C@@](C[C@H]([C@H]2OC(=O)/C=C/C3=CC(=C(C=C3)O)O)O)(C(=O)O)O)O)O

Computed Properties

Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 9
Heavy Atom Count: 37

3,4-DCQA Synthesis

Synthetic Circuit 1

89886-30-6

89886-30-6

89886-31-7

89886-31-7

1436867-65-0

1436867-65-0

1436867-64-9

1436867-64-9

1415142-39-0

1415142-39-0

1415142-37-8

1415142-37-8

202650-88-2

202650-88-2

89919-62-0

89919-62-0

87099-73-8

87099-73-8

906-33-2

906-33-2

Reaction Conditions

1.1 Reagents: Water Solvents: Water ; 10 min, 100 °C

Reference

: Investigating the Chemical Changes of Chlorogenic Acids during Coffee Brewing: Conjugate Addition of Water to the Olefinic Moiety of Chlorogenic Acids and Their Quinides

Matei, Marius Febi; Jaiswal, Rakesh; Kuhnert, Nikolai, Journal of Agricultural and Food Chemistry, 2012, 60(49), 12105-12115

3,4-DCQA Raw materials

3,4-DCQA

3,4-DCQA Preparation Products

3,4-DCQA Suppliers

BioBioPha

Audited Supplier

(CAS:89886-31-7)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:sales@mail.biobiopha.com

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2. Identification and characterization of five new classes of chlorogenic acids in burdock (Arctium lappa L.) roots by liquid chromatography/tandem mass spectrometry

Rakesh Jaiswal,Nikolai Kuhnert Food Funct. 2011 2 63
3. Novel caffeoylquinic acid derivatives from Lonicera japonica Thunb. flower buds exert pronounced anti-HBV activities

Lanlan Ge,Haoqiang Wan,Shuming Tang,Haixia Chen,Jiemei Li,Keda Zhang,Boping Zhou,Jia Fei,Shiping Wu,Xiaobin Zeng RSC Adv. 2018 8 35374
4. Anti-inflammatory chemical constituents of Flos Chrysanthemi Indici determined by UPLC-MS/MS integrated with network pharmacology

Dong Tian,Yong Yang,Meng Yu,Zheng-Zhou Han,Min Wei,Hong-Wu Zhang,Hong-Mei Jia,Zhong-Mei Zou Food Funct. 2020 11 6340
5. A practical method for the rapid detection and structural characterization of major constituents from traditional Chinese medical formulas: analysis of multiple constituents in Yinchenhao Decoction

Zhiwen Fu,Zhixiong Li,Pei Hu,Qin Feng,Rui Xue,Yiyang Hu,Chenggang Huang Anal. Methods 2015 7 4678
6. A promising strategy for investigating the anti-aging effect of natural compounds: a case study of caffeoylquinic acids

Rong Li,Mingfang Tao,Ting Wu,Zhang Zhuo,Tingting Xu,Siyi Pan,Xiaoyun Xu Food Funct. 2021 12 8583
7. Protective effect of Artemisia campestris extract against aspirin-induced gastric lesions and oxidative stress in rat

Hichem Sebai,Mohamed-Amine Jabri,Abdelaziz Souli,Karim Hosni,Slimen Selmi,Haifa Tounsi,Olfa Tebourbi,Samir Boubaker,Jamel El-Benna,Mohsen Sakly RSC Adv. 2014 4 49831
8. Rapid magnetic solid-phase extraction combined with ultra-high performance liquid chromatography and quadrupole-time-of-flight mass spectrometry for analysis of thrombin binders from a crude extract and injection of Erigeron breviscapus

Yi Tao,Yanhui Jiang,Weidong Li,Baochang Cai RSC Adv. 2016 6 34782
9. Hybrid multidimensional data acquisition and data processing strategy for comprehensive characterization of known, unknown and isomeric compounds from the compound Dan Zhi Tablet by UPLC-TWIMS-QTOFMS

Taofang Cheng,Ji Ye,Huiliang Li,Hongyuan Dong,Ning Xie,Nan Mi,Zhen Zhang,Jingtao Zou,Huizi Jin,Weidong Zhang RSC Adv. 2019 9 8714
10. The phytochemistry, pharmacology and traditional medicinal use of Glechomae Herba – a systematic review

Liu Yang,Jiaxu Zhang,Senwang Zheng,Ajiao Hou,Song Wang,Huan Yu,Xuejiao Wang,Yingjie Xu,Haixue Kuang,Hai Jiang RSC Adv. 2021 11 19221

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